Cas no 52245-69-9 (Phenol,4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)-)

Phenol,4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)- structure
52245-69-9 structure
Product name:Phenol,4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)-
CAS No:52245-69-9
MF:C41H69NO2
MW:607.992072820663
CID:1576311

Phenol,4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol,4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)-
    • Phenol, 4,4'-[3-(octylamino)-1,5-pentanediyl]bis[2,6-bis(1,1-dimethylethyl)- (9CI)
    • Inchi: 1S/C41H69NO2/c1-14-15-16-17-18-19-24-42-31(22-20-29-25-32(38(2,3)4)36(43)33(26-29)39(5,6)7)23-21-30-27-34(40(8,9)10)37(44)35(28-30)41(11,12)13/h25-28,31,42-44H,14-24H2,1-13H3
    • InChI Key: FQQKWPJCBCAOJX-UHFFFAOYSA-N
    • SMILES: C(C1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C)CC(NCCCCCCCC)CCC1C=C(C(=C(C=1)C(C)(C)C)O)C(C)(C)C

Computed Properties

  • Exact Mass: 607.53317

Experimental Properties

  • Density: 0.953±0.06 g/cm3(Predicted)
  • Boiling Point: 629.7±55.0 °C(Predicted)
  • PSA: 52.49
  • pka: 12.35±0.40(Predicted)

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